7,7-dimethyl-1,1-dioxo-N-(2-propylphenyl)-1,4-thiazepane-4-carboxamide
Catalog No.
S7963734
CAS No.
M.F
C17H26N2O3S
M. Wt
338.5 g/mol
Availability
In Stock
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Product Name
7,7-dimethyl-1,1-dioxo-N-(2-propylphenyl)-1,4-thiazepane-4-carboxamide
IUPAC Name
7,7-dimethyl-1,1-dioxo-N-(2-propylphenyl)-1,4-thiazepane-4-carboxamide
Molecular Formula
C17H26N2O3S
Molecular Weight
338.5 g/mol
InChI
InChI=1S/C17H26N2O3S/c1-4-7-14-8-5-6-9-15(14)18-16(20)19-11-10-17(2,3)23(21,22)13-12-19/h5-6,8-9H,4,7,10-13H2,1-3H3,(H,18,20)
InChI Key
HCUNHXLNCJBMCJ-UHFFFAOYSA-N
SMILES
CCCC1=CC=CC=C1NC(=O)N2CCC(S(=O)(=O)CC2)(C)C
Canonical SMILES
CCCC1=CC=CC=C1NC(=O)N2CCC(S(=O)(=O)CC2)(C)C
XLogP3
2.6
Hydrogen Bond Acceptor Count
3
Hydrogen Bond Donor Count
1
Exact Mass
338.16641387 g/mol
Monoisotopic Mass
338.16641387 g/mol
Heavy Atom Count
23
Dates
Last modified: 01-05-2024
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